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Compound of Interest

Compound Name: Dihydrocarvyl acetate, (+/-)-

Cat. No.: B1630012

Essential safety and logistical information for the proper disposal of (+/-)-dihydrocarvyl acetate
is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.
This guide provides step-by-step procedures for researchers, scientists, and drug development
professionals, focusing on operational and disposal plans to directly address key questions in
laboratory safety and chemical handling.

Immediate Safety and Handling

Before initiating any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant
gloves, and a lab coat. Dihydrocarvyl acetate is a combustible liquid and must be kept away
from heat, sparks, open flames, and other ignition sources.[1] Work should be conducted in a
well-ventilated area or under a chemical fume hood to avoid inhalation of vapors.[2]

Spill Management

In the event of a spill, immediate containment is crucial. For small spills, absorb the liquid with
an inert material such as vermiculite, dry sand, or earth.[1] For larger spills, dike the material to
prevent it from entering drains or waterways.[1] Once absorbed, the material should be
collected and placed into a suitable, closed container for disposal.[2] It is imperative not to let
the product enter drains.[2]

Quantitative Data Summary
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The following table summarizes key quantitative data for (+/-)-dihydrocarvyl acetate, providing

a quick reference for safety and handling.

Property

Value

Source

Flash Point

90.0 °C (194.0 °F) Closed Cup

The Good Scents Company[3]

GHS Classification

Not classified as a hazardous
substance

PubChem[4], Indenta
Chemicals[2]

Dermal LD50 (Rabbit)

> 5000 mg/kg

The Good Scents Company[3]

Unlikely to require further

Aquatic Toxicity regulation to manage risks to PubChem[4]
the environment.
Not considered Persistent,
Environmental Fate Bioaccumulative, and Toxic ResearchGate[5]

(PBT).

Disposal Procedures

The primary methods for the disposal of (+/-)-dihydrocarvyl acetate involve either chemical

incineration or transfer to a licensed waste management facility.

Experimental Protocol: Disposal via Chemical

Incineration

o Preparation: Ensure the waste dihydrocarvyl acetate is in a suitable, sealed, and properly

labeled container.

« Incineration: This combustible material may be burned in a chemical incinerator equipped

with an afterburner and scrubber to ensure complete combustion and neutralization of any

potentially harmful byproducts.[2]

e Regulatory Compliance: All incineration activities must be carried out in compliance with

local, state, and federal regulations.
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Operational Plan: Disposal via Licensed Waste
Management

o Containerization: Place the waste dihydrocarvyl acetate, including any contaminated
absorbent material from spills, into a designated, leak-proof, and clearly labeled waste
container.

o Labeling: The label should clearly identify the contents as "Waste Dihydrocarvyl Acetate" and
include any relevant hazard warnings.

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
ignition sources and incompatible materials, pending collection.

» Arranging for Pickup: Contact a licensed professional waste disposal service to arrange for
the collection and proper disposal of the chemical waste.[2]

» Documentation: Maintain a record of the disposal, including the date, quantity, and the name
of the waste management company.

Contaminated packaging should be treated as unused product and disposed of in the same
manner.[2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (+/-)-
dihydrocarvyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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